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Compound of Interest

Compound Name: Flt3-IN-29

Cat. No.: B15615643 Get Quote

Essential Safety and Handling Guide for Flt3-IN-29
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides critical safety and logistical information for the handling of Flt3-IN-29, a

potent FMS-like tyrosine kinase 3 (FLT3) inhibitor. This guidance is intended for researchers,

scientists, and drug development professionals to ensure personal safety and proper

management of this research compound. As a specific Safety Data Sheet (SDS) for Flt3-IN-29
is not publicly available, the following recommendations are based on best practices for

handling potent, research-grade kinase inhibitors.

Hazard Identification and Personal Protective Equipment
(PPE)
Flt3-IN-29 is a biologically active small molecule that should be handled with a high degree of

caution. It is prudent to assume the compound is potentially hazardous upon inhalation,

ingestion, and skin or eye contact. A comprehensive risk assessment should be conducted

before handling.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

various laboratory activities involving Flt3-IN-29. A multi-layered approach to PPE is

mandatory.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Two pairs of nitrile

gloves (double-gloving). Eye Protection:

Chemical splash goggles. Lab Coat: Disposable

or dedicated non-absorbent lab coat. Ventilation:

Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Certified chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for minimizing exposure risk and maintaining the integrity of

Flt3-IN-29.

Receipt and Storage
Inspection: Upon receipt, carefully inspect the container for any signs of damage or leakage.

Storage Conditions: Confirm the recommended storage conditions on the product vial or

datasheet. Typically, potent kinase inhibitors are stored at -20°C.
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Labeling and Location: Store the compound in a clearly labeled, designated, and secure

location, away from incompatible materials.

Preparation of Stock Solutions
Environment: All procedures involving the handling of solid Flt3-IN-29 must be conducted

within a certified chemical fume hood to prevent inhalation of dust or aerosols.

Weighing: Use a precision balance inside the fume hood. Handle the solid compound with

care to avoid generating dust.

Solvent Addition: Slowly add the appropriate solvent (e.g., DMSO) to the vial containing the

solid Flt3-IN-29.

Dissolution: Securely cap the vial and use a vortex or sonicator as required to ensure the

compound is fully dissolved.
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Experimental Workflow: Flt3-IN-29 Solution Preparation

Inside Chemical Fume Hood

Weigh Solid Flt3-IN-29

Add Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Store Stock Solution at -80°C

Aliquot for single use
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Waste Disposal Workflow for Flt3-IN-29

Waste Generation
(Solid, Liquid, Sharps)

Segregate Waste Streams

Solid Waste Container
(Labeled Hazardous)

Liquid Waste Container
(Labeled Hazardous)

Sharps Container
(Labeled Hazardous)

Store in Designated Satellite
Accumulation Area

Arrange for EHS Pickup
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Flt3 Signaling Pathway and Inhibition by Flt3-IN-29

Downstream Signaling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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